1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-methoxyphenyl)-3-(2-morpholin-4-ylethylamino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H23N3O4/c1-23-14-4-2-13(3-5-14)20-16(21)12-15(17(20)22)18-6-7-19-8-10-24-11-9-19/h2-5,15,18H,6-12H2,1H3
• InChI Key: IVASLJZYVQZJMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCCN3CCOCC3
• Molecular Formula: C17H23N3O4
• Molecular Weight: 333.4 g/mol

Description

1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione, also known as MEM, is a chemical compound that has been studied extensively for its potential applications in scientific research. MEM is a type of pyrrolidine-based drug that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The exact mechanism of action of 1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione is not fully understood, but it is believed to act as a modulator of the activity of certain neurotransmitters in the brain. Specifically, it has been shown to inhibit the reuptake of dopamine and serotonin, leading to increased levels of these neurotransmitters in the brain. Additionally, it has been shown to modulate the activity of ion channels in neurons, which may contribute to its effects on neurotransmitter release.
Biochemical and Physiological Effects:
1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione has a variety of biochemical and physiological effects, including modulating the release of neurotransmitters like dopamine and serotonin, regulating the activity of ion channels in neurons, and increasing levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. Additionally, 1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione has been shown to have antioxidant properties, which may contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione in laboratory experiments is its ability to modulate the activity of neurotransmitters and ion channels in the brain, which can be useful for studying the effects of these molecules on behavior and physiology. Additionally, 1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione has been shown to have potential applications in the treatment of various neurological disorders, making it a promising candidate for further research. However, there are also some limitations to using 1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione in laboratory experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research on 1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione, including further studies on its mechanism of action, its potential applications in the treatment of neurological disorders, and its potential use as a research tool for studying the effects of neurotransmitters and ion channels in the brain. Additionally, there is a need for further research on the safety and toxicity of 1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione, as well as its potential interactions with other drugs and compounds. Overall, 1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione is a promising candidate for further research in the fields of neuroscience and pharmacology, and may have important applications in the treatment of neurological disorders in the future.

Scientific Research Applications

1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione has been studied extensively for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to have a variety of effects on the central nervous system, including modulating the release of neurotransmitters like dopamine and serotonin, and regulating the activity of ion channels in neurons. Additionally, 1-(4-methoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione has been shown to have potential applications in the treatment of various neurological disorders, including Parkinson's disease and schizophrenia.